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Compound of Interest

Compound Name: Phorate sulfone

Cat. No.: B129980 Get Quote

Essential Safety and Handling Guide for Phorate
Sulfone
This document provides crucial safety protocols and logistical information for the handling and

disposal of Phorate sulfone, a highly toxic organophosphorus compound. The following

procedures are designed for implementation by laboratory professionals to minimize exposure

risk and ensure a safe operational environment.

Hazard Identification and Data
Phorate sulfone is a metabolite of the insecticide Phorate and is recognized for its high acute

toxicity.[1][2][3][4][5] It functions as a cholinesterase inhibitor, and exposure can lead to severe

health effects, similar to other organophosphate compounds.[2][6] The primary routes of

exposure are ingestion, inhalation, and dermal contact.[7] According to the Globally

Harmonized System (GHS), Phorate sulfone is classified as "Fatal if swallowed" (Acute

Toxicity, Oral, Category 1).[1]

Quantitative Data Summary

The following table summarizes key physical, chemical, and toxicological data for Phorate
sulfone. Exposure limits provided are for the parent compound, Phorate, and should be

considered as a minimum guideline for Phorate sulfone in the absence of specific limits.
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Property Value Source

Chemical Formula C₇H₁₇O₄PS₃ [1][3]

Molecular Weight 292.38 g/mol [1]

CAS Number 2588-04-7 [1][3]

Appearance
Not specified; often handled in

solution
[8][9][10]

Boiling Point 150 °C (at 0.1 Torr) [2]

Density ~1.306 g/cm³ (Predicted) [2]

GHS Classification Acute Toxicity 1 (Oral) [1]

Signal Word Danger [1]

Hazard Statement H300: Fatal if swallowed [1]

Phorate NIOSH REL
TWA 0.05 mg/m³ (10-hr), STEL

0.2 mg/m³ (15-min)
[11]

Phorate ACGIH TLV
TWA 0.05 mg/m³ (8-hr), STEL

0.2 mg/m³
[11]

Note: TWA = Time-Weighted Average; STEL = Short-Term Exposure Limit. Exposure limits are

for the parent compound Phorate and should be applied with caution.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent any contact with Phorate sulfone.

The following equipment must be worn at all times when handling the substance.

Hand Protection: Double-gloving is required. Wear two pairs of chemical-resistant nitrile

gloves.[11] Ensure the outer glove has a minimum thickness of 8 mil. Sleeves of the lab coat

or coverall should be worn over the inner glove but under the outer glove.[12]

Body Protection: A chemical-resistant lab coat is the minimum requirement. For procedures

with a higher risk of splashing or aerosol generation, Tychem® coveralls or an equivalent
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chemical-protective suit should be used.[11][13] A chemical-resistant apron should be worn

when mixing, loading, or cleaning.[12]

Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory to

protect against splashes and vapors.[12][14] Standard safety glasses are insufficient.

Respiratory Protection: All work with Phorate sulfone (solid or in solution) must be

conducted inside a certified chemical fume hood to prevent inhalation exposure.[15] If there

is a risk of exposure exceeding the occupational exposure limits for Phorate (0.05 mg/m³), a

NIOSH-approved supplied-air respirator with a full facepiece, operated in a pressure-

demand or other positive-pressure mode, is required.[11][16]

Foot Protection: Chemical-resistant footwear plus socks are required.[12] Pant legs should

be worn outside of boots to prevent chemicals from entering.[14]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical. The following step-by-step protocol

outlines the required procedures from preparation to final waste disposal.

Experimental Protocol: Safe Handling of Phorate Sulfone

Preparation and Pre-Handling:

Consult the Safety Data Sheet (SDS) for Phorate sulfone before beginning any work.[8]

[17]

Ensure a chemical fume hood is certified and functioning correctly.

Designate a specific area within the fume hood for Phorate sulfone work to contain

potential contamination.

Prepare all necessary materials (glassware, reagents, waste containers) and place them

in the fume hood before introducing the chemical.

Ensure an emergency eyewash station and safety shower are accessible and

unobstructed.
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Verify that a spill kit appropriate for highly toxic chemicals is readily available.

Handling Procedure:

Don all required PPE as specified in Section 2.

Conduct all manipulations of Phorate sulfone, including weighing, dilution, and transfers,

exclusively within the designated area of the chemical fume hood.

Use disposable equipment (e.g., pipette tips, weighing papers) whenever possible to

minimize cleaning requirements.

If handling a solution, be aware of the solvent's hazards (e.g., flammability of acetonitrile

or hexane).[8][9][10] Keep away from heat, sparks, and open flames.[8][9][17]

Keep containers of Phorate sulfone tightly closed when not in use.[8][17]

Storage:

Store Phorate sulfone in a cool, dry, and well-ventilated area, away from incompatible

materials.[8]

The storage location should be a designated, locked cabinet clearly labeled with "Highly

Toxic" and the skull and crossbones pictogram.

Ensure secondary containment is used for all stored containers.

Emergency Procedures:

Skin Contact: Immediately remove all contaminated clothing.[17] Rinse the affected skin

area with copious amounts of water for at least 15 minutes, then wash with soap and

water. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids

open.[17] Remove contact lenses if present and easy to do. Seek immediate medical

attention.
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Inhalation: Move the individual to fresh air immediately.[17] If breathing has stopped, begin

rescue breathing (using universal precautions). Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[17] Immediately call a poison control center or

physician.[17]

Spill: Evacuate the immediate area. Alert laboratory personnel and safety officers. Do not

attempt to clean up a spill unless you are trained and equipped to do so. Use a spill kit

containing absorbent material and follow established institutional procedures for

hazardous chemical cleanup.

Disposal Plan:

All waste contaminated with Phorate sulfone (e.g., gloves, pipette tips, empty containers,

absorbent material) is considered hazardous waste.

Do not dispose of any Phorate sulfone waste down the drain or in regular trash.[9]

Collect all solid and liquid waste in clearly labeled, sealed, and chemical-resistant

hazardous waste containers.

Empty containers must be triple-rinsed with a suitable solvent; the rinsate must be

collected as hazardous waste.

Arrange for disposal through your institution's licensed hazardous waste management

provider. Incineration is often the required method for organophosphate pesticides.[15][18]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Phorate sulfone,

from initial planning through to emergency response and disposal.
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Caption: Workflow for safe handling of Phorate sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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